N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(2-phenylethyl)-4-pyrimidin-2-ylpiperazine-1-carbothioamide
• InChI: InChI=1S/C17H21N5S/c23-17(20-10-7-15-5-2-1-3-6-15)22-13-11-21(12-14-22)16-18-8-4-9-19-16/h1-6,8-9H,7,10-14H2,(H,20,23)
• InChI Key: CPMQOGZNUFQABP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)C(=S)NCCC3=CC=CC=C3
• Molecular Formula: C17H21N5S
• Molecular Weight: 327.4 g/mol

Description

N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide, also known as PEP, is a chemical compound with potential therapeutic applications. PEP is a piperazine derivative that has been studied for its potential use in treating various diseases and conditions.

Mechanism of Action

The exact mechanism of action of N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as dopamine and serotonin. N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in high purity. N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide is also stable and can be stored for long periods of time. However, there are also some limitations to using N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide in lab experiments. It has a relatively low solubility in water, which can make it difficult to work with. In addition, N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has not been extensively studied in humans, so its safety and efficacy in humans is not well established.

Future Directions

There are several future directions for research on N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide. One area of interest is its potential use in treating psychiatric disorders, such as anxiety and depression. Another area of interest is its potential use in treating cancer. Further studies are needed to determine the safety and efficacy of N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide in humans. In addition, new synthetic methods for N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide may be developed to improve its solubility and other properties.

Synthesis Methods

N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide can be synthesized through a multi-step process that involves the reaction of 2-aminopyrimidine with 2-bromoethylbenzene to form 2-(2-bromoethyl)pyrimidine. This intermediate is then reacted with 1-(2-pyrimidinyl)piperazine to form the final product, N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide. The synthesis of N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has been optimized for high yield and purity.

Scientific Research Applications

N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has been studied for its potential use in treating various diseases and conditions. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. N-(2-phenylethyl)-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has also been studied for its potential use in treating anxiety, depression, and other psychiatric disorders.